Cas no 2229615-45-4 (5-amino-3-fluoro-2,2-dimethylpentan-1-ol)

• Product Name: 5-amino-3-fluoro-2,2-dimethylpentan-1-ol
• CAS No: 2229615-45-4
• MF: C₇H₁₆FNO
• MW: 149.20644569397
• CID: 6423517
• PubChem ID: 165661065
• Update Time: 2025-05-20

5-amino-3-fluoro-2,2-dimethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-fluoro-2,2-dimethylpentan-1-ol
• EN300-1809587
• 2229615-45-4

• Inchi： 1S/C7H16FNO/c1-7(2,5-10)6(8)3-4-9/h6,10H,3-5,9H2,1-2H3
• InChI Key： VGZHCXGPXXLBLY-UHFFFAOYSA-N
• SMILES： FC(CCN)C(C)(C)CO

Computed Properties

• Exact Mass: 149.121592296g/mol
• Monoisotopic Mass: 149.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 5-amino-3-fluoro-2,2-dimethylpentan-1-ol

Introduction to 5-amino-3-fluoro-2,2-dimethylpentan-1-ol (CAS No: 2229615-45-4)

5-amino-3-fluoro-2,2-dimethylpentan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229615-45-4, is a compound of significant interest in the field of medicinal chemistry and drug discovery. This molecule, featuring a fluorinated branched aliphatic structure with both amino and hydroxyl functional groups, exhibits a unique set of chemical properties that make it a valuable scaffold for the development of novel therapeutic agents. The presence of a fluorine atom at the 3-position introduces electronic and steric effects that can modulate the bioactivity of the molecule, making it particularly attractive for designing compounds with enhanced pharmacokinetic profiles.

The structural motif of 5-amino-3-fluoro-2,2-dimethylpentan-1-ol consists of a five-carbon chain with a secondary amine group at the 1-position, a hydroxyl group at the 1-position as well, and a fluorine substituent at the 3-position. The 2,2-dimethyl substitution at the 2-position further contributes to the steric environment of the molecule, influencing its interactions with biological targets. This combination of functional groups provides a rich chemical space for medicinal chemists to explore, enabling the design of molecules with tailored properties such as improved solubility, metabolic stability, and target affinity.

In recent years, there has been growing interest in fluorinated compounds due to their ability to enhance drug efficacy and pharmacokinetic properties. Fluorine atoms can influence multiple aspects of drug design, including lipophilicity, metabolic stability, and binding affinity. The incorporation of fluorine into drug candidates has been associated with increased bioavailability and reduced susceptibility to enzymatic degradation. For instance, fluorinated analogs of existing drugs have shown improved pharmacological activity in preclinical studies. The compound 5-amino-3-fluoro-2,2-dimethylpentan-1-ol represents an example of how strategic fluorination can be used to optimize drug-like properties.

The amino group at the 1-position of 5-amino-3-fluoro-2,2-dimethylpentan-1-ol provides a site for further chemical modification, allowing for the introduction of additional functional groups or side chains that can enhance interactions with biological targets. Amino groups are commonly found in biologically active molecules and can participate in hydrogen bonding interactions, which are crucial for target binding. The presence of an amino group also makes this compound a potential precursor for peptidomimetics or other protein-targeting agents. In drug discovery pipelines, amino acid-derived scaffolds are frequently explored due to their well-characterized biological activity and synthetic accessibility.

The hydroxyl group at the 1-position adds another layer of functionality to the molecule. Hydroxyl groups can participate in hydrogen bonding both as donors and acceptors, influencing the solubility and binding properties of the compound. In addition, hydroxyl groups can be further modified through various chemical reactions such as etherification or esterification, providing additional opportunities for structural diversification. The combination of an amino group and a hydroxyl group in 5-amino-3-fluoro-2,2-dimethylpentan-1-ol makes it a versatile building block for medicinal chemistry applications.

Recent advances in computational chemistry and molecular modeling have enabled more efficient screening and design of novel drug candidates. These tools allow researchers to predict the bioactivity and pharmacokinetic properties of molecules before they are synthesized in the laboratory. By leveraging these computational methods, scientists can identify promising candidates like 5-amino-3-fluoro-2,2-dimethylpentan-1-ol more rapidly and with greater precision. This approach has significantly accelerated the drug discovery process in recent years.

The synthesis of 5-amino-3-fluoro-2,2-dimethylpentan-1-ol presents an interesting challenge due to its complex structural features. Traditional synthetic routes may involve multi-step processes requiring careful control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to construct complex molecules more efficiently than ever before. For example, transition metal-catalyzed reactions have been increasingly used to introduce fluorine atoms into organic molecules with high selectivity and yield. These methods could potentially be applied to streamline the synthesis of 5-amino-3-fluoro-2,2-dimethylpentan-1-ol, making it more accessible for further exploration.

In conclusion,5-amino-3-fluoro-2,2-dimethylpentan-1-oil (CAS No: 2229615 -45 -4) is a structurally intriguing compound with significant potential in medicinal chemistry and drug discovery. Its unique combination of functional groups—amino、hydroxyl、and fluorine—makes it an attractive scaffold for designing novel therapeutic agents with optimized pharmacokinetic properties。The growing interest in fluorinated compounds underscores their importance in modern drug design，and compounds like this one highlight the ongoing efforts to develop innovative treatments for various diseases。As research continues，it is likely that new applications and derivatives will emerge，further demonstrating the versatility and importance of this molecule。